Cas no 2680733-25-7 (5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-6-carboxylic acid)

• Product Name: 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-6-carboxylic acid
• CAS No: 2680733-25-7
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 5647589
• PubChem ID: 165916967
• Update Time: 2025-05-24

5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280897
• 5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-6-carboxylic acid
• 2680733-25-7
• 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-6-carboxylic acid

• Inchi： 1S/C12H11N3O4/c1-2-3-19-12(18)14-10-4-7-6-13-15-9(7)5-8(10)11(16)17/h2,4-6H,1,3H2,(H,13,15)(H,14,18)(H,16,17)
• InChI Key： ONDINKPREDFGFX-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=CC2C=NNC=2C=C1C(=O)O)=O

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-6-carboxylic acid

Comprehensive Overview of 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-6-carboxylic acid (CAS No. 2680733-25-7)

The compound 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-6-carboxylic acid (CAS No. 2680733-25-7) is a specialized indazole derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a carboxylic acid moiety and a prop-2-en-1-yloxy carbonylamino group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in inflammation and oncology-related studies.

In recent years, the demand for indazole-based compounds has surged, driven by their applications in designing kinase inhibitors and enzyme modulators. The CAS No. 2680733-25-7 is often searched alongside terms like "indazole carboxylic acid derivatives" and "allyloxycarbonylamino indazole synthesis," reflecting its relevance in medicinal chemistry. Its structural flexibility allows for further functionalization, enabling the creation of novel therapeutic agents targeting unmet medical needs.

From a synthetic perspective, 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-6-carboxylic acid is synthesized through multi-step organic reactions, including carbamate formation and carboxylic acid protection/deprotection. Its purity and stability are critical for reproducibility in research, making analytical techniques like HPLC and NMR essential for quality control. The compound’s solubility in polar solvents like DMSO and methanol further enhances its utility in biological assays.

Current trends in drug discovery emphasize the importance of small-molecule scaffolds, and this compound aligns perfectly with such initiatives. Its indazole core is a privileged structure in drug design, often associated with high binding affinity and selectivity toward biological targets. Researchers exploring cancer therapeutics or anti-inflammatory agents frequently investigate derivatives of this compound, as evidenced by its growing presence in patent literature and academic publications.

Beyond pharmaceuticals, CAS No. 2680733-25-7 is also studied for its potential in material science, particularly in designing functionalized polymers and bioactive coatings. The allyloxy group offers opportunities for click chemistry applications, enabling the creation of advanced materials with tailored properties. This interdisciplinary appeal makes the compound a subject of interest across multiple scientific domains.

In summary, 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-6-carboxylic acid represents a versatile and promising compound in modern research. Its structural features, synthetic accessibility, and broad applicability underscore its value in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovations in drug development and biomaterials.